Cas no 1149622-70-7 (5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride)

• Product Name: 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride
• CAS No: 1149622-70-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 4572705
• PubChem ID: 47002595
• Update Time: 2025-06-07

5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride
• 1149622-70-7
• MFCD15209591
• SY183392
• CS-0252496
• SB64038
• BS-14515
• EN300-60557
• 5-(aminomethyl)-2,3-dihydro-1H-indol-2-onehydrochloride
• 5-(Aminomethyl)indolin-2-one Hydrochloride
• 5-(aminomethyl)-1,3-dihydroindol-2-one;hydrochloride
• 5-(AMINOMETHYL)-1,3-DIHYDROINDOL-2-ONE HYDROCHLORIDE
• Z1431002537
• D80888
• AKOS026745009

• Inchi： 1S/C9H10N2O.ClH/c10-5-6-1-2-8-7(3-6)4-9(12)11-8;/h1-3H,4-5,10H2,(H,11,12);1H
• InChI Key： BUEZDNLMSHAYJP-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC(CN)=CC=C2N1.Cl

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride

Introduction to 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride (CAS No. 1149622-70-7)

5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1149622-70-7, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the indole derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group and a dihydroindolone core, make it a promising candidate for further investigation in medicinal chemistry.

The aminomethyl substituent at the 5-position of the indole ring introduces a reactive site that can participate in various chemical transformations, including nucleophilic additions and condensation reactions. This feature is particularly valuable in the synthesis of more complex molecules, such as peptidomimetics and other bioactive scaffolds. Additionally, the dihydroindolone backbone provides a rigid framework that can be exploited to enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of indole derivatives as scaffolds for drug development. Studies have demonstrated that modifications at the 2- and 3-positions of the indole ring can significantly influence the pharmacokinetic properties and target interactions of these compounds. In particular, 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride has been explored as a precursor in the synthesis of novel agents targeting various biological pathways.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. For instance, research has suggested that indole derivatives can interact with enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions such as inflammation, cancer, and neurodegenerative diseases. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations and in vitro studies.

In vitro studies have begun to unravel the mechanistic basis of the biological activities associated with 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride. Initial experiments have shown that this compound can inhibit certain kinases and other enzymes implicated in disease pathogenesis. The aminomethyl group appears to play a crucial role in these interactions by serving as a hydrogen bond acceptor or participating in covalent modifications. Further research is needed to fully elucidate these mechanisms and identify potential off-target effects.

The synthesis of 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this compound.

As interest in natural product-inspired drug design continues to grow, 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride has been compared with structurally related compounds derived from plant sources. These comparisons have provided insights into how structural features influence biological activity and have guided the development of new synthetic strategies. The compound's resemblance to certain bioactive natural products makes it an attractive candidate for further exploration.

Preclinical studies are underway to evaluate the safety and efficacy of 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride in animal models. These studies aim to provide a foundation for future clinical trials targeting specific diseases. The results from these trials will be critical in determining whether this compound progresses into human testing and ultimately becomes a viable therapeutic option.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride exemplifies how basic research can lead to promising candidates for drug development. By leveraging advances in synthetic chemistry and molecular biology, researchers hope to unlock new therapeutic possibilities for this class of compounds.

In conclusion, 5-(aminomethyl)-2,3-dihydro-1H-indol-2-one hydrochloride (CAS No. 1149622-70-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new treatments. As research continues to uncover its full therapeutic potential, this compound is poised to play a significant role in future medical advancements.